![molecular formula C20H24N2O2 B5205885 1-benzyl-N-(3-methoxyphenyl)-4-piperidinecarboxamide](/img/structure/B5205885.png)
1-benzyl-N-(3-methoxyphenyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-N-(3-methoxyphenyl)-4-piperidinecarboxamide, also known as BRL-15572, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidinecarboxamide derivatives and has shown promising results in various scientific research studies.
Scientific Research Applications
1-benzyl-N-(3-methoxyphenyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anxiolytic, antidepressant, and anti-inflammatory effects in animal models. This compound has also been studied for its potential in the treatment of neuropathic pain and addiction. It has been shown to reduce morphine-induced tolerance and dependence in animal models, suggesting its potential as an adjunct therapy for opioid addiction.
Mechanism of Action
1-benzyl-N-(3-methoxyphenyl)-4-piperidinecarboxamide acts as a selective antagonist of the nociceptin/orphanin FQ peptide receptor (NOP receptor). The NOP receptor is a G protein-coupled receptor that is involved in various physiological processes such as pain modulation, stress response, and reward. This compound binds to the NOP receptor and blocks the signaling pathway, resulting in the reduction of pain perception and stress response.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce anxiety-like behavior, improve cognitive function, and reduce inflammation. This compound has also been shown to reduce the expression of pro-inflammatory cytokines and increase the expression of anti-inflammatory cytokines, suggesting its potential in the treatment of inflammatory disorders.
Advantages and Limitations for Lab Experiments
1-benzyl-N-(3-methoxyphenyl)-4-piperidinecarboxamide has several advantages for lab experiments. It has high purity and stability, making it a suitable compound for various scientific research studies. This compound is also selective for the NOP receptor, reducing the potential for off-target effects. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can affect its bioavailability and pharmacokinetics. This compound also has a short half-life, which can affect its efficacy in vivo.
Future Directions
For 1-benzyl-N-(3-methoxyphenyl)-4-piperidinecarboxamide include the optimization of its pharmacokinetics and formulation, the evaluation of its safety and efficacy in clinical trials, and the investigation of its potential in the treatment of various disorders.
Synthesis Methods
1-benzyl-N-(3-methoxyphenyl)-4-piperidinecarboxamide can be synthesized through a multi-step process involving the reaction of 3-methoxybenzylamine with 4-piperidone, followed by N-benzylation and carboxamidation. The final product is obtained after purification and characterization using various spectroscopic techniques. The synthesis method of this compound has been optimized to achieve high yields and purity, making it a suitable compound for further scientific research studies.
properties
IUPAC Name |
1-benzyl-N-(3-methoxyphenyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O2/c1-24-19-9-5-8-18(14-19)21-20(23)17-10-12-22(13-11-17)15-16-6-3-2-4-7-16/h2-9,14,17H,10-13,15H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQZFZJUEGSFREV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C2CCN(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.